2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid

• IUPAC Name: 2-methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid
• InChI: InChI=1S/C10H8N2O4/c1-15-8-3-2-6(4-7(8)10(13)14)9-11-5-16-12-9/h2-5H,1H3,(H,13,14)
• InChI Key: UVDFSMTUHAQUCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC=N2)C(=O)O
• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol

Description

“2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid” is a compound that belongs to the class of organic compounds known as oxadiazoles. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles can be synthesized via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular structure of oxadiazoles consists of a five-membered heterocyclic ring system. The ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis. The careful inspection of XRD data revealed intramolecular N–H∙∙∙N 2 (oxadiazole) hydrogen bond in both structures.

Scientific Research Applications

Anticancer Activity

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Antidiabetic Potential

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Antiviral Properties

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Anti-Inflammatory Effects

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Antibacterial and Antifungal Activities

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Analgesic Potential

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Other Pharmacological Activities

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Mechanism of Action

While the specific mechanism of action for “2-Methoxy-5-(1,2,4-oxadiazol-3-yl)benzoic acid” is not mentioned in the search results, it’s worth noting that some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.